Cas no 1380306-92-2 ((3-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}oxetan-3-yl)methanol)

• Product Name: (3-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}oxetan-3-yl)methanol
• CAS No: 1380306-92-2
• MF: C₁₄H₂₃BN₂O₄
• MW: 294.154423952103
• CID: 5304161
• Update Time: 2026-03-10

(3-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}oxetan-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}oxetan-3-yl)methanol
• (3-{[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}oxetan-3-yl)methanol
• 3-Oxetanemethanol, 3-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl]-

• Inchi： 1S/C14H23BN2O4/c1-12(2)13(3,4)21-15(20-12)11-5-16-17(6-11)7-14(8-18)9-19-10-14/h5-6,18H,7-10H2,1-4H3
• InChI Key： FVAKVJZHBYVVKH-UHFFFAOYSA-N
• SMILES： O1CC(CO)(CN2C=C(B3OC(C)(C)C(C)(C)O3)C=N2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 384
• Topological Polar Surface Area: 65.7

Additional information on (3-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}oxetan-3-yl)methanol

Recent Advances in the Study of (3-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}oxetan-3-yl)methanol (CAS: 1380306-92-2)

The compound (3-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}oxetan-3-yl)methanol, with the CAS number 1380306-92-2, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique boronate ester and oxetane functionalities, has shown promising potential in various applications, including drug discovery, targeted therapy, and chemical biology probes. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, providing valuable insights into its mechanism of action and therapeutic potential.

One of the key areas of research has been the optimization of synthetic routes for this compound. A recent publication in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the product. The study highlighted the importance of protecting group strategies and catalytic systems in achieving efficient synthesis. The authors also reported the compound's stability under physiological conditions, which is crucial for its potential in vivo applications.

In terms of biological activity, preliminary studies have demonstrated that (3-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}oxetan-3-yl)methanol exhibits selective binding to certain protein targets involved in inflammatory pathways. A 2023 study published in Bioorganic & Medicinal Chemistry Letters investigated its inhibitory effects on specific kinases, revealing a promising IC50 value in the nanomolar range. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Furthermore, the compound's boronate ester moiety has been exploited in the development of targeted drug delivery systems. A recent study in Chemical Science (2024) demonstrated its utility as a cleavable linker in antibody-drug conjugates (ADCs). The researchers reported that the boronate ester could be selectively hydrolyzed in the presence of reactive oxygen species (ROS), which are often elevated in tumor microenvironments. This property enables site-specific drug release, enhancing therapeutic efficacy while minimizing off-target effects.

Structural studies using X-ray crystallography and NMR spectroscopy have provided detailed insights into the compound's conformation and interactions with biological targets. A 2023 Nature Communications paper reported the crystal structure of the compound bound to its protein target, revealing key hydrogen bonding and hydrophobic interactions that contribute to its binding affinity. These structural insights are invaluable for further optimization and the design of derivatives with improved properties.

In conclusion, (3-{[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl]methyl}oxetan-3-yl)methanol (CAS: 1380306-92-2) represents a versatile and promising molecule in chemical biology and medicinal chemistry. Recent advances in its synthesis, biological evaluation, and application in drug delivery systems underscore its potential as a valuable tool for research and therapeutic development. Future studies are expected to explore its broader applications and further optimize its properties for clinical translation.